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Abstract
This application note describes a sensitive and robust liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantification of lisdexamfetamine in human

plasma. The protocol employs a straightforward protein precipitation for sample preparation

and has a rapid analysis time of 4 minutes per sample.[1][2][3][4] This method is suitable for

pharmacokinetic studies, offering a linear range of 0.3-100 ng/mL with a lower limit of

quantification (LLOQ) of 0.3 ng/mL.[1][2][3][4] The described method has been validated for

selectivity, accuracy, precision, and stability, ensuring reliable and reproducible results.[2][3]

Introduction
Lisdexamfetamine (LDX) is a prodrug of d-amphetamine used for the treatment of Attention-

Deficit/Hyperactivity Disorder (ADHD) and binge-eating disorder.[2][3][5][6] For

pharmacokinetic (PK) and bioequivalence studies, a reliable and sensitive method for the

quantification of lisdexamfetamine in biological matrices is essential. LC-MS/MS offers high

sensitivity and specificity, making it the preferred technique for bioanalytical assays.[3][4] This

application note provides a detailed protocol for the determination of lisdexamfetamine in

human plasma using a validated LC-MS/MS method.
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Experimental
Materials and Reagents

Lisdexamfetamine dimesylate reference standard

Amphetamine-d8 hydrochloride (Internal Standard, IS)

Acetonitrile (ACN), LC-MS grade

Methanol, LC-MS grade

Formic acid, LC-MS grade

Ammonium acetate, LC-MS grade

Water, ultrapure

Human plasma (with EDTA as anticoagulant)

Equipment
Liquid chromatograph (e.g., Waters Acquity UPLC)

Tandem mass spectrometer (e.g., Waters Xevo TQ-S)[2][3]

Analytical column: Phenomenex Synergi 4 µm Fusion, 80 Å, 150 x 2 mm[2]

Microcentrifuge

Vortex mixer

Preparation of Standards and Quality Controls
Stock Solutions: A stock solution of lisdexamfetamine (e.g., 100 µg/mL) was prepared in

water.[2][3] The internal standard (IS) stock solution was prepared in methanol.[2][3]

Calibration Standards: Calibration curves were prepared in human plasma over a

concentration range of 0.3-100 ng/mL.[2][3] The specific concentrations were 0.3, 1, 5, 20,

40, 60, 80, and 100 ng/mL.[2][3]
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Quality Control (QC) Samples: QC samples were prepared in human plasma at four

concentration levels:

Low QC (LQC): 0.9 ng/mL[2][3]

Medium QC (MQC): 50 ng/mL[2][3]

High QC (HQC): 75 ng/mL[2][3]

Dilution QC (DQC): 42.5 ng/mL[2][3]

Protocols
Sample Preparation
A protein precipitation method was employed for sample preparation:[2][3]

To 200 µL of plasma sample, add 50 µL of the internal standard solution.

Add 400 µL of acetonitrile to precipitate proteins.[2]

Vortex the mixture vigorously for 5 minutes.[2]

Centrifuge the samples at 13,200 rpm for 10 minutes at 4 °C.[2]

Transfer 50 µL of the supernatant to a clean tube.

Add 200 µL of water containing 0.1% formic acid.[2]

Vortex for an additional 2 minutes.

Transfer the final solution to a vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Chromatographic Conditions
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Parameter Value

Column
Phenomenex Synergi 4 µm Fusion, 80 Å, 150 x

2 mm[2]

Mobile Phase A
10 mM Ammonium Acetate in Water with 0.1%

Formic Acid[2]

Mobile Phase B Acetonitrile with 0.1% Formic Acid[2]

Gradient 9:1 (A:B)[2]

Flow Rate
0.6 mL/min (0-1.2 min), 0.4 mL/min (1.2-1.8

min), 0.6 mL/min (1.8-4.0 min)[2][3]

Injection Volume 10 µL[2][3]

Column Temperature 22 °C[2]

Run Time 4 minutes[1][2][3][4]

Mass Spectrometric Conditions
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Parameter Value

Mass Spectrometer Waters Xevo TQ-S Tandem Quadrupole[2][3]

Ionization Mode Positive Electrospray Ionization (ESI)[2][3]

Capillary Voltage 2.0 kV[2][3]

Source Temperature 130 °C[2][3]

Desolvation Temperature 600 °C[2][3]

Gas Nitrogen (ion source), Argon (collision)[2][3]

MRM Transitions
Lisdexamfetamine: 264.18 > 84.09, Internal

Standard: 144.08 > 97.02[2][3]

Cone Voltage
Lisdexamfetamine: 30 V, Internal Standard: 20

V[2][3]

Collision Energy
Lisdexamfetamine: 20 V, Internal Standard: 10

V[2][3]

Method Validation Summary
The method was validated according to regulatory guidelines.[2][3]

Validation Parameter Result

Linearity 0.3-100 ng/mL[1][2][3][4]

Intra- and Inter-batch Precision < 10%[1][2][3][4]

Accuracy Within ±15% of the nominal value[2][3]

Selectivity
No significant interference was observed from

endogenous plasma components.[2][3]

Matrix Effect No significant matrix effect was observed.

Carryover No significant carryover was detected.

Stability
Lisdexamfetamine was found to be stable in

human plasma for 167 days at -70 °C.[2]
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Caption: Experimental Workflow for Lisdexamfetamine Quantification.
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Method Development
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Caption: Bioanalytical Method Validation Process.

Conclusion
The LC-MS/MS method detailed in this application note provides a rapid, sensitive, and reliable

approach for the quantification of lisdexamfetamine in human plasma.[1][2][3][4] The simple

protein precipitation sample preparation and short chromatographic run time make it suitable

for high-throughput analysis in a research or drug development setting. The comprehensive

validation ensures the accuracy and precision of the results, making it a valuable tool for

pharmacokinetic studies of lisdexamfetamine.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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